Cas no 1261883-61-7 (6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine)

6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its trifluoromethyl and trifluoromethoxy substituents, which enhance its electronic and steric properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of electron-withdrawing groups improves metabolic stability and lipophilicity, making it valuable in drug discovery. Its structural features also facilitate selective binding interactions in target systems. The compound is typically synthesized under controlled conditions to ensure high purity and consistency, meeting the stringent requirements of advanced chemical applications.

6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine structure

1261883-61-7 structure

Product Name:6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

CAS No:1261883-61-7

MF:C₁₄H₉F₆NO₂

MW:337.217184782028

CID:4987284

Update Time:2025-11-06

6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine
- Inchi： 1S/C14H9F6NO2/c1-22-11-6-5-10(12(21-11)13(15,16)17)8-3-2-4-9(7-8)23-14(18,19)20/h2-7H,1H3
- InChI Key： GWRZREZKOSXWDM-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC=C(N=1)OC)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 386
XLogP3: 4.9
Topological Polar Surface Area: 31.4

6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013003096-250mg	6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine	1261883-61-7	97%	250mg	470.40 USD	2021-07-04
Alichem	A013003096-500mg	6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine	1261883-61-7	97%	500mg	855.75 USD	2021-07-04
Alichem	A013003096-1g	6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine	1261883-61-7	97%	1g	1,490.00 USD	2021-07-04

6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Related Literature

1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Additional information on 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

Research Brief on 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS: 1261883-61-7)

6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS: 1261883-61-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The compound's unique structure, featuring both methoxy and trifluoromethoxy substituents, contributes to its enhanced metabolic stability and bioavailability. These characteristics make it a promising candidate for further investigation. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as elucidating its mechanism of action in biological systems.

One of the key findings from recent studies is the compound's interaction with specific neurotransmitter receptors, particularly those involved in the modulation of pain and inflammation. Preliminary in vitro and in vivo data suggest that 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine exhibits potent inhibitory effects on certain pro-inflammatory cytokines, positioning it as a potential lead compound for the development of novel anti-inflammatory agents.

Additionally, computational modeling studies have provided insights into the compound's binding affinity and selectivity for target proteins. These studies highlight the importance of the trifluoromethyl group in enhancing ligand-receptor interactions, which could inform the design of next-generation therapeutics with improved efficacy and reduced side effects.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as pharmacokinetics, toxicity profiles, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance the development of this compound and its derivatives.

In conclusion, 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine represents a compelling area of research in the intersection of chemistry and biology. Its unique structural features and promising biological activities warrant further investigation to unlock its full therapeutic potential.